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Compound of Interest

Compound Name: 5-Amino-2-bromonicotinamide

Cat. No.: B15230416

An In-depth Technical Guide to 5-Amino-2-
bromonicotinamide

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 5-Amino-2-bromonicotinamide, tailored for researchers, scientists, and
professionals in drug development.

Core Chemical and Physical Properties

5-Amino-2-bromonicotinamide is a brominated nicotinamide derivative with significant
potential in medicinal chemistry and pharmaceutical development.[1] Its structure, featuring a
pyridine ring with an amino group and a bromine substituent, makes it a valuable starting
material for synthesizing more complex molecules.[1]

Table 1: Physical and Chemical Properties of 5-Amino-2-bromonicotinamide

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15230416?utm_src=pdf-interest
https://www.benchchem.com/product/b15230416?utm_src=pdf-body
https://www.benchchem.com/product/b15230416?utm_src=pdf-body
https://www.smolecule.com/products/s15840263
https://www.smolecule.com/products/s15840263
https://www.benchchem.com/product/b15230416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15230416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

5-amino-2-bromopyridine-3-
IUPAC Name _ [1]
carboxamide

Molecular Formula CeHesBrNsO [1]

Molecular Weight 216.04 g/mol [1]

InChl=1S/C6H6BIN30/c7-5-
InChl 4(6(9)11)1-3(8)2-10-5/h1- [1]
2H,8H2,(H2,9,11)

Not explicitly found for this

InChl Key )
isomer.
Not explicitly found for this
CAS Number _
isomer.
Solid (based on similar
Appearance [2]
compounds)
Melting Point Data not available.
Boiling Point Data not available.
Solubility Data not available.

Synthesis and Experimental Protocols

Several synthetic routes are available for 5-Amino-2-bromonicotinamide and its derivatives.
The methodologies generally involve the strategic introduction of the bromine and amino
functional groups onto the nicotinamide scaffold.

2.1. General Synthesis Methodologies
Common synthetic strategies include:

» Direct Bromination: This method starts with nicotinamide, and a brominating agent is used to
introduce a bromine atom at the 2-position under controlled reaction conditions.[1]
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o Amination of Bromo Derivatives: An alternative route begins with a compound like 2-bromo-
nicotinic acid. The amino group is then introduced at the 5-position through an amination
reaction, which may be catalyzed.[1]

o Microwave-Assisted Synthesis: For similar compounds, microwave irradiation has been
employed to improve reaction rates and yields.[1]

2.2. lllustrative Experimental Workflow: Synthesis via Bromination and Amination

The following diagram illustrates a generalized workflow for the synthesis of 5-Amino-2-
bromonicotinamide.
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Caption: Generalized synthetic workflow for 5-Amino-2-bromonicotinamide.
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Chemical Reactivity and Biological Significance

The chemical reactivity of 5-Amino-2-bromonicotinamide is influenced by its functional
groups. The bromine atom at the 2-position can act as a leaving group in nucleophilic
substitution reactions.[1] The amino group at the 5-position can undergo reactions such as
nucleophilic substitution, where it attacks electrophiles to form new C-N bonds.[1]

3.1. Role in Drug Discovery and Development

Due to its structural similarity to nicotinamide, an essential biological molecule, 5-Amino-2-
bromonicotinamide and its derivatives are of significant interest in pharmacology.[1]

» Pharmaceutical Development: Derivatives are being investigated for drug formulations
targeting various diseases, including those related to inflammation and infection.[1]

» Research Tools: It serves as a crucial starting material for the synthesis of more complex
molecules in medicinal chemistry.[1]

e Biochemical Assays: The compound can be utilized in assays to study enzyme interactions
and cellular responses.[1]

The amino group may participate in hydrogen bonding with biological macromolecules, while
the bromine substitution can affect the compound's lipophilicity and membrane permeability,
influencing its interaction with cellular targets.[1]

3.2. Conceptual Drug Discovery Pathway

The following diagram outlines the conceptual role of 5-Amino-2-bromonicotinamide as a
building block in a drug discovery pipeline.
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Caption: Role of 5-Amino-2-bromonicotinamide in a drug discovery workflow.
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Spectral Analysis

While specific spectral data for 5-Amino-2-bromonicotinamide is not readily available in the
searched literature, analysis of similar compounds such as 2-amino-5-bromopyridine can
provide insights into the expected spectral characteristics. For instance, in the *H NMR
spectrum of a related compound, the amino protons (-NHz) were observed to resonate around
5.99 ppm.[3] For definitive analysis, experimental determination of the *H NMR, 13C NMR, IR,
and mass spectra of 5-Amino-2-bromonicotinamide is required.

4.1. Analytical Workflow

A typical workflow for the characterization and quality control of a synthesized batch of 5-
Amino-2-bromonicotinamide is depicted below.
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Caption: Analytical workflow for compound characterization and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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